Cas no 51445-82-0 (Benzenemethanol, 2-[[(1,1-dimethylethyl)thio]methyl]-)

Benzenemethanol, 2-[[(1,1-dimethylethyl)thio]methyl]- structure
51445-82-0 structure
Product name:Benzenemethanol, 2-[[(1,1-dimethylethyl)thio]methyl]-
CAS No:51445-82-0
MF:C12H18OS
MW:210.335722446442
CID:362267
PubChem ID:44668435

Benzenemethanol, 2-[[(1,1-dimethylethyl)thio]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 2-[[(1,1-dimethylethyl)thio]methyl]-
    • [2-(tert-butylsulfanylmethyl)phenyl]methanol
    • {2-[(tert-Butylsulfanyl)methyl]phenyl}methanol
    • AS-0262
    • 51445-82-0
    • DTXSID40660081
    • Inchi: InChI=1S/C12H18OS/c1-12(2,3)14-9-11-7-5-4-6-10(11)8-13/h4-7,13H,8-9H2,1-3H3
    • InChI Key: GWNUNSYMMWANDU-UHFFFAOYSA-N
    • SMILES: CC(SCC1C=CC=CC=1CO)(C)C

Computed Properties

  • Exact Mass: 210.10794
  • Monoisotopic Mass: 210.10783637g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 45.5Ų

Experimental Properties

  • PSA: 20.23

Recommend Articles

Recommended suppliers
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd